Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC0196315 24R-Calcipotriol 112827-99-3 C27H40O3
VC0195073 Darifenacin 133099-04-4 C28H30N2O2
VC0195068 3-(S)-(1-cyano-1,1-diphenylmethyl)-1-tosylpyrrolidine 133099-09-9 C25H24N2O2S
VC0192988 Levamlodipine Besylate 150566-71-5 C20H25ClN2O5.C6H6O3S
VC0193188 4-tert-Butyl-N-(6-chloro-5-(2-methoxyphenoxy)-2,2'-bipyrimidin-4-yl)benzenesulfonamide 150727-06-3 C25H24ClN5O4S
VC0193200 Abiraterone acetate 154229-18-2 C26H33NO2
VC0195003 3-[4-(Trifluoromethyl)phenyl]propanal 166947-09-7 C10H9F3O
VC0196166 7-Hydroxycoumarin glucuronide sodium salt 168286-98-4 C15H13NaO9
VC0193510 17-Oxo Dexamethasone 1880-61-1 C20H25FO3
VC0193403 6-Methyleneandrost-4-ene-3,17-dione 19457-55-7 C20H26O2
VC0195059 17-Hydroxy-1a,2a-methylenepregna-4,6-diene-3,20-dione acetate 2701-50-0 C24H30O4
VC0193001 4-[2-Hydroxy-3-[(1-methylethyl)amino]propoxy]benzaldehyde 29122-74-5 C13H19NO3
VC0193764 2-Mercapto-5-methyl-1,3,4-thiadiazole 29490-19-5 C3H4N2S2
VC0194464 Butyl 3-aminosulphonyl-5-butylamino-4-phenoxybenzoate 32643-00-8 C21H28N2O5S
VC0193306 Colchicoside 477-29-2 C27H33NO11
VC0192778 1-Methylhistamine 501-75-7 C6H11N3
VC0196231 Sodium 17alpha-dihydroequilenin sulfate 56086-66-9 C18H19O5S . Na
VC0196245 1,2,3,6,7,8-Hexachlorodibenzofuran 57117-44-9 C12H2Cl6O
VC0195096 6,7-Desmethylene drospirenone 67372-68-3 C23H30O3
VC0193011 4-(2-HYDROXY-3-ISOPROPYLAMINOPROPOXY)BENZOIC ACID 72570-70-8 C13H19NO4
VC0193638 Amoxicillin open ring dimer 73590-06-4 C32H38N6O10S2
VC0193420 Fludarabine phosphate 75607-67-9 C10H13FN5O7P
VC0192753 Deschlorocetirizine 83881-53-2 C21H26N2O3
VC0193469 4-Demethoxydaunorubicinol 86189-66-4 C26H29NO9
VC0193331 N-Deshydroxyethyl Dasatinib 910297-51-7 C20H22ClN7OS